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Compound of Interest

Compound Name: (2S)-2-(Methylamino)propan-1-OL

Cat. No.: B1601013 Get Quote

An In-depth Technical Guide to the Physical Properties of (S)-2-(methylamino)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-2-(methylamino)propan-1-ol, also known as (S)-N-methylalaninol, is a chiral amino alcohol

with significant applications in synthetic organic chemistry. Its bifunctional nature, possessing

both a secondary amine and a primary alcohol, makes it a valuable chiral building block for the

synthesis of various pharmaceutical and agrochemical compounds. A thorough understanding

of its physical properties is crucial for its effective use in these applications, from reaction

design and optimization to purification and formulation. This technical guide provides a

comprehensive overview of the known physical properties of (S)-2-(methylamino)propan-1-ol,

supported by detailed experimental protocols for their determination.

Chemical Structure
IUPAC Name: (S)-2-(methylamino)propan-1-ol Synonyms: (S)-N-methylalaninol CAS Number:

40916-73-2 Molecular Formula: C₄H₁₁NO Molecular Weight: 89.14 g/mol

Physical Properties
The physical properties of (S)-2-(methylamino)propan-1-ol are summarized in the tables below.

It is important to note that while some experimental data is available, other values are predicted

and should be used with this consideration in mind.
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Tabulated Physical Properties
Property Value Notes

Molecular Weight 89.14 g/mol

Boiling Point 73 °C at 11 Torr Experimental value

148.812 °C at 760 mmHg For the racemic mixture

Melting Point Not available

Data for the closely related

(S)-2-aminopropan-1-ol

(Alaninol) is 72-73 °C

Density 0.880 ± 0.06 g/cm³ Predicted value

pKa 14.77 ± 0.10 Predicted value

Specific Optical Rotation Not available

Note: The lack of an experimentally determined melting point and specific optical rotation for

(S)-2-(methylamino)propan-1-ol in readily available literature highlights an opportunity for

further experimental characterization.

Experimental Protocols
The following sections provide detailed methodologies for the experimental determination of

the key physical properties of (S)-2-(methylamino)propan-1-ol.

Determination of Boiling Point
The boiling point of a liquid is a fundamental physical property that can be determined using

various methods. The choice of method often depends on the quantity of the substance

available.

Thiele Tube Method (for small quantities)
This method is suitable for determining the boiling point of a small amount of liquid.

Materials:

Thiele tube
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Thermometer (calibrated)

Capillary tube (sealed at one end)

Sample of (S)-2-(methylamino)propan-1-ol

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle

Stand and clamps

Procedure:

A small amount of (S)-2-(methylamino)propan-1-ol is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end down into the test tube.

The test tube is attached to a thermometer.

The assembly is clamped so that the bulb of the thermometer and the sample are immersed

in the heating oil within the Thiele tube.

The Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Distillation Method (for larger quantities)
This method is suitable when a larger quantity of the liquid is available and can also serve as a

purification step.

Materials:

Distillation flask
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Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle

Boiling chips

Stand and clamps

Procedure:

The distillation apparatus is assembled.

A sample of (S)-2-(methylamino)propan-1-ol and boiling chips are placed in the distillation

flask.

The heating mantle is turned on, and the liquid is brought to a boil.

The temperature is recorded when the vapor temperature stabilizes at the thermometer bulb.

This stable temperature is the boiling point.

Thiele Tube Method

Distillation Method

Start Place sample and capillary in test tube Attach to thermometer and immerse in Thiele tube Gently heat Observe bubble stream Stop heating and observe Record temperature at liquid entry End

Start Assemble distillation apparatus Add sample and boiling chips to flask Heat to boiling Record stable vapor temperature End

Click to download full resolution via product page

Fig. 1: Experimental workflows for boiling point determination.
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Determination of pKa
The pKa of an amino alcohol can be determined by acid-base titration, monitoring the pH

change as a function of the volume of titrant added.

Materials:

pH meter (calibrated)

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong acid (e.g., 0.1 M HCl)

Sample of (S)-2-(methylamino)propan-1-ol

Deionized water

Procedure:

A known quantity of (S)-2-(methylamino)propan-1-ol is dissolved in a known volume of

deionized water in a beaker.

The pH electrode is immersed in the solution, and the initial pH is recorded.

The solution is titrated with the standardized HCl solution, adding the titrant in small, known

increments.

The pH is recorded after each addition, allowing the reading to stabilize.

The titration is continued past the equivalence point.

A titration curve (pH vs. volume of HCl added) is plotted.

The pKa is determined from the pH at the half-equivalence point.
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Start

Dissolve known amount of sample in water

Calibrate pH meter

Titrate with standardized HCl, recording pH after each addition

Plot pH vs. volume of HCl

Determine pKa from the half-equivalence point

End
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Start

Prepare a solution of known concentration

Calibrate polarimeter with a blank

Fill polarimeter cell with the solution

Measure the observed rotation (α)

Calculate specific rotation [α]

End
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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